Cas no 865182-69-0 (2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide)

• Product Name: 2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• CAS No: 865182-69-0
• MF: C₁₈H₁₅N₃O₄S₂
• MW: 401.459401369095
• CID: 6089833
• PubChem ID: 5226433
• Update Time: 2025-10-28

2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide Chemical and Physical Properties

Names and Identifiers

• 2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide
• (Z)-2-phenoxy-N-(3-(prop-2-yn-1-yl)-6-sulfamoylbenzo[d]thiazol-2(3H)-ylidene)acetamide
• Acetamide, N-[6-(aminosulfonyl)-3-(2-propyn-1-yl)-2(3H)-benzothiazolylidene]-2-phenoxy-
• 2-phenoxy-N-[(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]acetamide
• AKOS024606789
• 2-phenoxy-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)acetamide
• F1365-3031
• HMS1653K17
• 865182-69-0

• Inchi： 1S/C18H15N3O4S2/c1-2-10-21-15-9-8-14(27(19,23)24)11-16(15)26-18(21)20-17(22)12-25-13-6-4-3-5-7-13/h1,3-9,11H,10,12H2,(H2,19,23,24)
• InChI Key： IWVGXKYFFNOITI-UHFFFAOYSA-N
• SMILES： C(N=C1N(CC#C)C2=CC=C(S(N)(=O)=O)C=C2S1)(=O)COC1=CC=CC=C1

Computed Properties

• Exact Mass: 401.05039832g/mol
• Monoisotopic Mass: 401.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 731
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 136Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 650.6±65.0 °C(Predicted)
• pka: 9.47±0.20(Predicted)

Additional information on 2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide

Introduction to 2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865182-69-0) and Its Emerging Applications in Chemical Biology

The compound 2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide, identified by the CAS number 865182-69-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This heterocyclic derivative combines several structural features that make it a promising candidate for further exploration, particularly in the development of novel therapeutic agents and biochemical probes.

At the core of its molecular architecture lies a benzothiazole scaffold, a well-documented pharmacophore known for its broad spectrum of biological activities. The benzothiazole core is further functionalized with a sulfamoyl group at the 6-position, which is often associated with enhanced solubility and binding affinity to biological targets. Additionally, the presence of a propargyl group (prop-2-yn-1-yl) at the 3-position introduces a reactive alkyne moiety, enabling diverse chemical modifications and cross-coupling reactions that are widely utilized in medicinal chemistry.

The N-terminal acetamide moiety and the Z-configured double bond in the side chain contribute to the compound's overall rigidity and electronic properties, which are critical factors in determining its interaction with biological macromolecules. These structural elements collectively enhance the compound's potential as an inhibitor or modulator of key enzymatic pathways involved in various diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the sulfamoyl group and benzothiazole core may interact favorably with hydrophobic pockets and acidic residues in protein targets, while the propargyl group could serve as a handle for further derivatization via Suzuki or Heck coupling reactions. These insights have guided synthetic efforts aimed at optimizing potency and selectivity.

In light of these structural features, researchers have been exploring the potential of this compound as an antagonist or agonist for receptors and enzymes implicated in neurological disorders, inflammatory diseases, and cancer. For instance, preliminary computational studies indicate that derivatives of this scaffold may disrupt aberrant signaling pathways associated with neurodegenerative conditions such as Alzheimer's disease. The sulfamoyl moiety is particularly intriguing, as it has been shown to modulate receptor activity by fine-tuning electrostatic interactions.

The propargyl group offers another layer of versatility, allowing for post-synthetic modifications that can enhance pharmacokinetic properties or introduce specific functionalities. For example, incorporating fluorine atoms via cross-coupling reactions could improve metabolic stability while maintaining biological activity. Such modifications are increasingly important in modern drug discovery pipelines, where optimizing pharmacokinetic profiles is often as critical as maximizing efficacy.

Furthermore, the benzothiazole core itself has been extensively studied for its antimicrobial and anti-inflammatory properties. The sulfamoyl group further amplifies these effects by increasing water solubility while retaining bioactivity. This combination makes the compound an attractive candidate for developing next-generation therapeutics that address multifaceted disease mechanisms.

Emerging evidence from preclinical studies also highlights the compound's potential as a tool compound for biochemical research. Its ability to interact with specific protein targets makes it valuable for validating drug targets and understanding disease pathophysiology. Researchers have utilized analogs of this scaffold to dissect signaling networks and identify novel therapeutic opportunities that were previously underexplored.

The synthesis of this compound presents an interesting challenge due to its complex architecture. However, modern synthetic methodologies have made significant strides in facilitating such constructions. Transition-metal-catalyzed reactions, particularly those involving palladium or copper catalysts, have been instrumental in forming key carbon-carbon bonds efficiently. The propargyl group serves as an excellent substrate for Sonogashira couplings, enabling rapid diversification of the molecular framework.

As computational tools continue to evolve, so does our ability to predict biological activity with greater accuracy. Machine learning models trained on large datasets of bioactive compounds have demonstrated remarkable predictive power when applied to novel scaffolds like this one. These models can identify promising analogs based on structural features alone before experimental validation becomes necessary.

The future direction of research on this compound will likely involve both medicinal chemistry optimization and exploration of its mechanism of action. By systematically modifying substituents such as the phenoxyl group or introducing additional heterocycles into the scaffold, researchers aim to uncover new biological activities while improving pharmacological profiles including oral bioavailability and tissue distribution.

In conclusion,2-phenoxy-N-(2Z)-3-(prop-2-yn-1-yl)-6-sulfamoyl-2,3-dihydro-1,3-benzothiazol-2-ylideneacetamide (CAS No. 865182-69-0) represents a structurally intriguing molecule with substantial potential across multiple therapeutic areas due to its unique combination of functional groups and favorable physicochemical properties。 Further exploration will undoubtedly yield valuable insights into disease mechanisms while paving way toward novel treatments。